[(2,3-Difluorophenyl)methyl](pentyl)amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• IUPAC Name: N-[(2,3-difluorophenyl)methyl]pentan-1-amine
• InChI: InChI=1S/C12H17F2N/c1-2-3-4-8-15-9-10-6-5-7-11(13)12(10)14/h5-7,15H,2-4,8-9H2,1H3
• InChI Key: HDVBIAOQUFRBGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=C(C(=CC=C1)F)F

Description

(2,3-Difluorophenyl)methylamine is a secondary amine featuring a 2,3-difluorobenzyl group linked to a pentyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,3-Difluorophenyl)methylamine typically involves the reaction of 2,3-difluorobenzyl chloride with pentylamine under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods

In an industrial setting, the production of (2,3-Difluorophenyl)methylamine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation, crystallization, or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(2,3-Difluorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the difluorophenyl group, where nucleophiles like hydroxide or alkoxide ions replace the fluorine atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic solution.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Amines or alcohols.

Substitution: Hydroxylated or alkoxylated derivatives.

Scientific Research Applications

(2,3-Difluorophenyl)methylamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2,3-Difluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The difluorophenyl group can enhance the compound’s binding affinity and selectivity towards these targets. The pentylamine chain may facilitate the compound’s transport across cell membranes, allowing it to exert its effects within the cell.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Physicochemical Properties

The following table highlights key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features	CAS Number	References
(2,3-Difluorophenyl)methylamine	C₁₂H₁₆F₂N	227.26*	2,3-difluorobenzyl + pentyl chain	Not explicitly provided	—
(3,4-Difluorophenyl)methylamine	C₁₂H₁₆F₂N	227.26*	3,4-difluorobenzyl + pentyl chain	—
[(2,3-Difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C₁₂H₁₃F₂N₃	237.25	2,3-difluorobenzyl + pyrazole-methyl group	1006472-90-7
(Butan-2-yl)[(3,4-difluorophenyl)methyl]amine	C₁₁H₁₅F₂N	199.24	3,4-difluorobenzyl + branched butyl chain	1019500-25-4

*Calculated based on molecular formula.

Key Observations:

Fluorine Substitution Patterns :

• The position of fluorine on the phenyl ring significantly impacts electronic distribution and steric effects. For example, the 2,3-difluoro substitution in the target compound may favor π-π stacking interactions compared to the 3,4-difluoro isomer .
• The 3,4-difluoro analog (CAS 1019500-25-4) has a lower molecular weight due to a shorter branched alkyl chain (butan-2-yl vs. pentyl), which may reduce lipophilicity .

Branched alkyl chains (e.g., butan-2-yl) may confer metabolic resistance compared to linear chains .

Heterocyclic Additions :

• The pyrazole-containing analog (CAS 1006472-90-7) introduces a heterocyclic group, which can enhance binding specificity to enzymes or receptors via hydrogen bonding or π-stacking .

Challenges and Limitations

• Synthetic Complexity : Introducing fluorine atoms or heterocycles (e.g., pyrazole) increases synthetic steps and cost .
• Metabolic Stability : While fluorine generally enhances stability, longer alkyl chains (e.g., pentyl) may increase susceptibility to oxidative metabolism compared to shorter chains .